Cas no 1592534-83-2 (1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane)

• Product Name: 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane
• CAS No: 1592534-83-2
• MF: C₁₀H₁₆F₃IO
• MW: 336.13312625885
• CID: 6189375
• PubChem ID: 114773884
• Update Time: 2025-07-02

1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane
• 1592534-83-2
• EN300-1134395

• Inchi： 1S/C10H16F3IO/c11-10(12,13)8-15-9(7-14)5-3-1-2-4-6-9/h1-8H2
• InChI Key： UHZXBNRZFLVYKT-UHFFFAOYSA-N
• SMILES： ICC1(CCCCCC1)OCC(F)(F)F

Computed Properties

• Exact Mass: 336.01980g/mol
• Monoisotopic Mass: 336.01980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane

Comprehensive Overview of 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane (CAS No. 1592534-83-2)

In the realm of specialty chemicals, 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane (CAS No. 1592534-83-2) stands out as a versatile compound with significant potential in pharmaceutical and agrochemical research. This cycloheptane derivative, characterized by its unique iodomethyl and trifluoroethoxy functional groups, has garnered attention for its role in advanced synthetic applications. Its molecular structure, combining a seven-membered ring with halogen and fluorinated ether moieties, offers distinct reactivity patterns that are invaluable in modern organic chemistry.

The growing interest in fluorinated compounds and halogenated intermediates has propelled 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane into the spotlight. Researchers are particularly intrigued by its potential in drug discovery, where fluorinated molecules are increasingly sought after for their enhanced metabolic stability and bioavailability. The compound's CAS No. 1592534-83-2 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the key advantages of 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane lies in its ability to serve as a building block for complex molecular architectures. The iodomethyl group provides a handle for further functionalization through cross-coupling reactions, while the trifluoroethoxy moiety introduces electron-withdrawing properties that can modulate the compound's reactivity. This dual functionality makes it a valuable tool for chemists working on structure-activity relationship (SAR) studies and medicinal chemistry projects.

Recent trends in green chemistry have also brought attention to compounds like 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane. As the industry moves toward more sustainable practices, researchers are exploring how such fluorinated intermediates can be incorporated into eco-friendly synthetic routes. The compound's potential in catalysis and material science applications further expands its utility beyond traditional pharmaceutical uses.

From a synthetic methodology perspective, 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane offers interesting challenges and opportunities. The steric demands of the cycloheptane ring combined with the electronic effects of the substituents create unique reactivity profiles that are being explored in asymmetric synthesis and stereoselective transformations. These characteristics make it a fascinating subject for mechanistic studies and reaction optimization research.

The analytical characterization of 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane presents its own set of interesting aspects. Advanced techniques such as NMR spectroscopy (particularly 19F NMR), mass spectrometry, and X-ray crystallography are often employed to study its structure and properties. These analytical challenges contribute to the compound's appeal in chemical education and research methodology development.

In the context of intellectual property and chemical innovation, 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane represents an important case study. The compound's specific combination of structural features makes it potentially valuable in patent applications and proprietary synthesis routes. Its CAS registry number 1592534-83-2 serves as a unique identifier in chemical databases and patent literature, facilitating information retrieval and prior art searches.

Looking toward future applications, researchers are investigating how 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane might contribute to emerging fields such as bioorthogonal chemistry and click chemistry. The compound's reactive handles could potentially be exploited for bioconjugation strategies or polymer chemistry applications. These possibilities highlight the compound's versatility and the importance of continued research into its properties and potential uses.

For synthetic chemists and researchers working with functionalized cycloheptanes, understanding the handling and storage requirements of 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane is crucial. While not classified as hazardous, proper laboratory practices should be observed when working with this compound, particularly regarding its iodine-containing and fluorinated components. These considerations are especially important in scale-up processes and industrial applications.

The commercial availability of 1-(iodomethyl)-1-(2,2,2-trifluoroethoxy)cycloheptane (CAS 1592534-83-2) through specialty chemical suppliers has made it more accessible to researchers worldwide. This availability supports its growing use in high-throughput screening and combinatorial chemistry approaches. As demand for novel chemical entities continues to rise in drug discovery programs, compounds like this are likely to see increased utilization in both academic and industrial settings.